Tailoring a hybrid three-component photoinitiating system for 3D printing†
Physical Chemistry Chemical Physics Pub Date: 2020-08-07 DOI: 10.1039/D0CP03153D
Abstract
In the field of additive manufacturing DLP vat technologies are promising 3D printing techniques. The need of highly efficient photoiniating systems drives us to the development of photocyclic 3-component initiators. In order to improve the 3D printing sensitivity, we present in this paper the use of synthesized clay to tune up the photochemistry underlying the initiating radical production. Therefore, a three-component initiating system, based on a cationic dye, two coinitiators and with a clay filler suitable for DLP 3D printing of acrylate resins leading to high quality of parts and low printing time, is developed.

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Journal Name:Physical Chemistry Chemical Physics
Research Products
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CAS no.: 161404-76-8
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CAS no.: 112076-61-6